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Compound of Interest

Compound Name: Dimethyldioxane

Cat. No.: B077878

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount. This guide provides essential safety and logistical information for
handling dimethyldioxane, a highly flammable and irritating chemical. Adherence to these
procedures is critical for minimizing risk and ensuring operational integrity.

Dimethyldioxane is a colorless, water-white liquid with an ether-like odor.[1][2][3] Its vapors
are heavier than air and can form explosive mixtures with air, posing a significant fire hazard.[1]
[4] Direct contact can cause irritation or burns to the skin and eyes, while inhalation may lead to
respiratory irritation and dizziness.[1][4] Furthermore, like many ethers, dimethyldioxane can
form explosive peroxides upon storage, requiring careful management.[2]

Key Chemical and Physical Properties

Understanding the fundamental properties of dimethyldioxane is the first step toward safe
handling. The following table summarizes its key quantitative data.
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Property Value Citations
Appearance Water-white liquid [1103114]
Flash Point 75°F (23.9°C) [1][2]
Boiling Point 116.5-121°C [2]
Density ~0.93 g/cm?3 [2]

Vapor Density

Heavier than air

[11(31[4]

Solubility in Water

Soluble / Miscible

[1]3]

UN Number

2707

[5][6]

Transport Hazard Class

3 (Flammable Liquid)

[6]7]

Packing Group

[5]

OSHA Flammable Liquid
Category

Category 2

[8]

Personal Protective Equipment (PPE) Protocol

A stringent PPE protocol is non-negotiable when handling dimethyldioxane. The appropriate

level of protection varies with the task at hand.
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Task

EyelFace
Protection

Skin/Hand
Protection

Respiratory
Protection

Body
Protection

General
Handling /

Dispensing

Tightly fitting
safety goggles
with side shields
(EN 166 / NIOSH
approved).[5][7]

For prolonged
contact or
immersion: Butyl
rubber gloves
(>480 min
breakthrough
time). For
incidental splash
contact: Double-
gloving with
nitrile gloves may
be acceptable,
but gloves must
be changed
immediately

upon contact.

Not required if
handled within a
certified chemical

fume hood.

Lab coat.

Large Volume

Transfers (>1L)

Chemical safety
goggles and a

face shield.

Heavy-duty Butyl

rubber gloves.

Not required if
handled within a
certified chemical
fume hood with
appropriate

ventilation.

Fire/flame-
resistant and
impervious
clothing.[5][7]

Chemical safety

Full-face
respirator with

appropriate

Chemical-

resistant suit or

) Heavy-duty Butyl  cartridges for apron over
Spill Cleanup goggles and a ) ]
] rubber gloves. organic vapors, fire/flame-
face shield. ) ] .
especially if resistant
ventilation is clothing.[5][7]
inadequate.[5]
Emergency / Fire  N/A N/A Self-contained Full protective,

breathing

apparatus

fire-resistant

gear.
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(SCBA) with a
full facepiece
operated in
pressure-

demand mode.

[5117]

Standard Operating Procedure (SOP) for
Dimethyldioxane

This protocol provides a step-by-step guide for the safe handling and disposal of
dimethyldioxane in a laboratory setting.

Hazard Assessment and Control

o Primary Hazards: Highly flammable liquid and vapor, serious eye and skin irritant, potential
for explosive peroxide formation.[1][2][4][6]

o Engineering Controls: All work with dimethyldioxane must be conducted in a well-ventilated
area, preferably within a certified chemical fume hood.[7][9] All equipment used for handling
must be properly grounded to prevent static discharge.[3][4] An eyewash station and safety
shower must be readily accessible.[10]

« Ignition Sources: Eliminate all potential ignition sources from the immediate area, including
open flames, hot surfaces, sparks, and non-explosion-proof electrical equipment.[3][4][6]

Receiving and Storage

» Receiving: Upon receipt, inspect containers for damage or leaks.

o Storage: Store containers in a tightly closed state in a cool, dry, and well-ventilated area
designated for flammable liquids.[6][7] Use an approved flammable storage cabinet.[8][11]

e Segregation: Store away from incompatible materials such as strong acids and oxidizing
agents.[1][2]
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» Peroxide Management: Mark the container with the date received and the date opened.[2]
Test for the presence of peroxides before use if the container has been opened for an
extended period or if visual crystals are observed. If peroxides are detected, consult with
your institution's Environmental Health & Safety (EHS) office for neutralization procedures.
Do not attempt to open a container with visible peroxide crystals.[2]

Handling and Use

e Preparation: Don all required PPE as specified in the table above. Ensure the chemical fume
hood is functioning correctly.

» Dispensing: When transferring, ground both the receiving and dispensing containers to
prevent static electricity buildup.[7][12] Use spark-proof tools.[7] Perform transfers slowly to
minimize splashing and vapor generation.

o Heating: Never heat dimethyldioxane with an open flame.[9] Use a regulated heating
mantle, water bath, or oil bath.

o Post-Handling: Thoroughly wash hands and any exposed skin with soap and water after
handling.[7] Decontaminate the work area.

Spill and Emergency Procedures

o Small Spills (in a fume hood):
o Absorb the spill using a non-combustible absorbent material like sand or dry earth.[4]

o Use non-sparking tools to collect the absorbed material into a suitable, labeled container
for hazardous waste.[4]

o Wipe the area with a damp cloth, and dispose of the cloth as hazardous waste.
o Large Spills (or spills outside a fume hood):
o Evacuate all personnel from the immediate area and alert others.[5][7]

o Remove all ignition sources.[5][7]
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o If safe to do so, increase ventilation to the area.

o Contact your institution's EHS or emergency response team immediately.

o Fire:

o For small fires, use a dry chemical, carbon dioxide (CO2), or alcohol-resistant foam
extinguisher.[7] Do not use a solid stream of water as it may spread the fire.[3]

o For large fires, evacuate the area and activate the fire alarm.

o First Aid:

o

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, removing
contact lenses if possible. Seek medical attention.[7][10]

o Skin Contact: Immediately remove all contaminated clothing and rinse the affected skin
area with plenty of water.[7][10]

o Inhalation: Move the person to fresh air. If breathing is difficult, provide respiratory support
and seek immediate medical attention.[6][10]

o Ingestion: Rinse mouth with water. Do not induce vomiting. Seek immediate medical
attention.[7]

Waste Disposal

o Chemical Waste: Collect all dimethyldioxane waste in a properly labeled, sealed container.
The container must be compatible with flammable liquids.

o Disposal Method: Waste must be disposed of through a licensed chemical waste disposal
company.[7] Methods may include controlled incineration with flue gas scrubbing.[7] Do not
discharge dimethyldioxane into drains or sewer systems.[7]

» Contaminated Materials: All materials used for cleanup (absorbents, gloves, etc.) must be
disposed of as hazardous waste.
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+ Empty Containers: Containers should be triple-rinsed with a suitable solvent. The rinsate
must be collected as hazardous waste. The rinsed container can then be offered for
recycling or disposed of according to institutional and local regulations.[7]

Safe Handling Workflow Diagram

The following diagram illustrates the critical decision points and procedural flow for safely
handling dimethyldioxane in a laboratory setting.

1. Preparation
- Assess Hazards
- Verify Engineering Controls
- Don Correct PPE

l

2. Handling
- Work in Fume Hood
- Ground Equipment
- Use Spark-Proof Tools

A

Monitor for Spills

3. Task Complete
- Decontaminate Area
- Doff PPE

Personnel Exposure

4. Waste Disposal Latae Spil Provide First Aid
- Collect in Labeled Container a giede ':ood - Follow SOP
- Follow EHS Protocol - Seek Medical Attention

End of Process

Emergency
- Evacuate & Alert
- Call EHS/Emergency Services

Click to download full resolution via product page
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Caption: Workflow for the safe handling of dimethyldioxane from preparation to disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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